Cas no 667913-61-3 (N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide
• CAS No: 667913-61-3
• MF: C₁₇H₁₃N₃O₂S₂
• MW: 355.434020757675
• CID: 4124661
• PubChem ID: 984115
• Update Time: 2025-06-08

N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonamide, N-(2-methyl-5-benzothiazolyl)-
• N-(2-methyl-1,3-benzothiazol-5-yl)-8-quinolinesulfonamide
• CBKinase1_018051
• SR-01000272745-1
• SMR000477847
• CHEMBL1369431
• HMS2845I23
• BRD-K22411567-001-01-1
• MLS001179365
• CBKinase1_005651
• CCG-309609
• F3394-0800
• N-(2-methylbenzo[d]thiazol-5-yl)quinoline-8-sulfonamide
• N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide
• AQ-750/42051325
• SR-01000272745
• VU0618235-1
• Z275021762
• UPCMLD0ENAT5891638:001
• 667913-61-3
• SCHEMBL10089755
• AKOS000812913

• Inchi： 1S/C17H13N3O2S2/c1-11-19-14-10-13(7-8-15(14)23-11)20-24(21,22)16-6-2-4-12-5-3-9-18-17(12)16/h2-10,20H,1H3
• InChI Key： REBQDYNODILWQB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1C=CC2=C(C=1)N=C(S2)C)C1C=CC=C2C=CC=NC=12

Computed Properties

• Exact Mass: 355.04491901Da
• Monoisotopic Mass: 355.04491901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide

Comprehensive Overview of N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide (CAS No. 667913-61-3)

N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide (CAS No. 667913-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole-quinoline hybrid exhibits unique structural properties, making it a promising candidate for applications in drug discovery, fluorescence imaging, and small-molecule probes. Its molecular architecture combines the benzothiazole moiety, known for its electron-rich characteristics, with the quinoline scaffold, which is widely utilized in medicinal chemistry.

Recent studies highlight the growing interest in N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide due to its potential role in targeting protein-protein interactions (PPIs) and enzyme inhibition. Researchers are particularly intrigued by its sulfonamide linker, which enhances binding affinity to biological targets. This aligns with current trends in precision medicine and targeted therapy, where small molecules like this are engineered to modulate specific pathways with minimal off-target effects.

From a synthetic chemistry perspective, the compound’s CAS No. 667913-61-3 serves as a critical identifier for reproducibility and regulatory compliance. Its synthesis typically involves multi-step reactions, including sulfonylation and cross-coupling techniques, which are topics frequently searched in academic and industrial databases. The 2-methyl-1,3-benzothiazole component contributes to its stability, while the quinoline-8-sulfonamide group offers versatility in derivatization.

In the context of AI-driven drug discovery, N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide has been explored as a computational modeling subject due to its moderate molecular weight and favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These attributes are frequently queried in cheminformatics platforms, reflecting the compound’s relevance in virtual screening campaigns.

Another emerging application lies in fluorescence-based sensors. The benzothiazole-quinoline core exhibits tunable emission spectra, making it suitable for detecting metal ions or biomolecules. This aligns with the rising demand for bioimaging tools in diagnostics and theranostics—a fusion of therapy and diagnostics.

To address common queries from researchers: "What are the solubility characteristics of CAS No. 667913-61-3?"—the compound is generally soluble in polar organic solvents like DMSO or DMF, but poorly soluble in water. Another frequent question—"How does N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide compare to other sulfonamide derivatives?"—highlights its superior binding kinetics in certain enzymatic assays, as documented in recent peer-reviewed journals.

In summary, N-(2-methyl-1,3-benzothiazol-5-yl)quinoline-8-sulfonamide (CAS No. 667913-61-3) represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and analytical technology. Its structural ingenuity and adaptability to modern research paradigms ensure its continued relevance in scientific literature and industrial R&D.